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Compound of Interest

Compound Name: 5-Bromodescyano Citalopram

CAS No.: 64169-39-7

Cat. No.: B139003

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a detailed analysis of the expected spectroscopic data for 5-
Bromodescyano Citalopram, a significant impurity and analog of the widely recognized

antidepressant, Citalopram. In the absence of direct experimental spectra in publicly available

literature, this document leverages established spectroscopic principles and comparative data

from the parent compound, Citalopram, to offer a robust predictive analysis. This approach is

designed to empower researchers in the identification, characterization, and quality control of

this compound.

Introduction to 5-Bromodescyano Citalopram
5-Bromodescyano Citalopram, with the chemical formula C₁₉H₂₁BrFNO and a molecular

weight of 378.28 g/mol , is a derivative of Citalopram. Its structure is characterized by the

substitution of the nitrile (cyano) group at the 5-position of the isobenzofuran ring with a
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bromine atom. Understanding the spectroscopic signature of this compound is crucial for

professionals in drug development and quality assurance, as it allows for the accurate

identification and quantification of this impurity in Citalopram samples.

Caption: Molecular Structure of 5-Bromodescyano Citalopram

Predicted Spectroscopic Data
This section details the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data for 5-Bromodescyano Citalopram. These predictions are based on

the known spectra of Citalopram and the predictable electronic and structural effects of the

bromo and descyano substitutions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The

predicted ¹H and ¹³C NMR chemical shifts for 5-Bromodescyano Citalopram are presented

below, with a rationale for the expected changes relative to Citalopram.

2.1.1. Predicted ¹H NMR Data

The substitution of the electron-withdrawing cyano group with a less electronegative bromine

atom at the 5-position of the isobenzofuran ring is expected to cause a general upfield shift (to

lower ppm values) for the aromatic protons on that ring. The protons on the fluorophenyl ring

and the propylamino side chain should be less affected.
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Proton Assignment
Predicted Chemical

Shift (ppm)
Multiplicity

Rationale for Shift

vs. Citalopram

Aromatic

(isobenzofuran)
7.0 - 7.5 m

Upfield shift due to

removal of the

deshielding cyano

group.

Aromatic

(fluorophenyl)
7.0 - 7.6 m

Minimal change

expected.

-OCH₂- 5.1 - 5.3 m
Minimal change

expected.

-NCH₂- 2.3 - 2.5 t
Minimal change

expected.

-N(CH₃)₂ 2.1 - 2.3 s
Minimal change

expected.

-CH₂- (propyl chain) 1.3 - 2.2 m
Minimal change

expected.

2.1.2. Predicted ¹³C NMR Data

Similar to the proton NMR, the carbon signals of the isobenzofuran ring are expected to be

most affected by the substitution. The carbon atom directly bonded to the bromine (C-5) will

experience a significant downfield shift due to the halogen's electronegativity, while the other

carbons on that ring may experience slight upfield shifts due to the removal of the cyano group.
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Carbon Assignment
Predicted Chemical Shift

(ppm)

Rationale for Shift vs.

Citalopram

C-5 (C-Br) 115 - 125
Downfield shift due to bromine

attachment.

Other Aromatic

(isobenzofuran)
120 - 145

Shifts will be altered due to the

substituent change.

Aromatic (fluorophenyl) 115 - 165 Minimal change expected.

Quaternary C (C-1) 90 - 95 Minimal change expected.

-OCH₂- 70 - 75 Minimal change expected.

-NCH₂- 55 - 60 Minimal change expected.

-N(CH₃)₂ 40 - 45 Minimal change expected.

Propyl Chain Carbons 20 - 40 Minimal change expected.

Infrared (IR) Spectroscopy
The IR spectrum of 5-Bromodescyano Citalopram is expected to show characteristic bands

for its functional groups. The most notable difference from the spectrum of Citalopram will be

the absence of the nitrile (-C≡N) stretch and the presence of a C-Br stretching vibration.

Functional Group
Predicted Wavenumber

(cm⁻¹)
Intensity

Aromatic C-H Stretch 3000 - 3100 Medium

Aliphatic C-H Stretch 2800 - 3000 Medium-Strong

C-O-C Stretch (ether) 1050 - 1150 Strong

C-F Stretch 1100 - 1250 Strong

C-N Stretch (amine) 1000 - 1250 Medium

Aromatic C=C Bending 1450 - 1600 Medium

C-Br Stretch 500 - 650 Medium-Strong
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The presence of a band in the 500-650 cm⁻¹ range would be a strong indicator of the bromine

substitution on the aromatic ring.[1]

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments. For 5-Bromodescyano Citalopram, the key feature in the mass spectrum will be

the isotopic pattern of bromine. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal

abundance.[2][3] This results in two molecular ion peaks (M⁺ and M+2) of similar intensity,

separated by 2 m/z units.

Predicted Mass Spectrum Data:

Molecular Ion (M⁺): m/z 377 (corresponding to C₁₉H₂₁⁷⁹BrFNO)

Isotopic Peak (M+2): m/z 379 (corresponding to C₁₉H₂₁⁸¹BrFNO)

Major Fragmentation Pathways:

Loss of the dimethylaminopropyl side chain is a likely fragmentation pathway, similar to

Citalopram.

Cleavage of the ether bond in the isobenzofuran ring.

Loss of the bromine atom.

[C19H21BrFNO]+.
m/z 377/379

Loss of
-CH2CH2N(CH3)2- C5H11N

Loss of
-Br

- Br

[C14H10BrFO]+.
m/z 292/294

[C19H21FNO]+.
m/z 298

Click to download full resolution via product page

Caption: Predicted Mass Spectrometry Fragmentation Pathway

Experimental Protocols
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For researchers aiming to acquire experimental data for 5-Bromodescyano Citalopram, the

following are generalized, yet detailed, step-by-step methodologies for the key spectroscopic

techniques.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve approximately 5-10 mg of 5-Bromodescyano Citalopram in

0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal

resolution.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

Reference the spectrum to the residual solvent peak.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds.

Reference the spectrum to the solvent peak.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired data.

IR Spectroscopy Protocol
Sample Preparation:

KBr Pellet: Mix a small amount of the sample with dry potassium bromide (KBr) and press

into a thin pellet.
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ATR: Place a small amount of the solid sample directly onto the diamond crystal of an

Attenuated Total Reflectance (ATR) accessory.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Collect a background spectrum of the empty sample compartment or the clean ATR

crystal.

Collect the sample spectrum over a range of 4000-400 cm⁻¹.

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Data Processing: The background spectrum is automatically subtracted from the sample

spectrum to yield the final absorbance or transmittance spectrum.

Mass Spectrometry Protocol
Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g.,

methanol, acetonitrile) to a concentration of approximately 1 mg/mL. Further dilute as

necessary for the specific instrument.

Instrumentation: A variety of mass spectrometers can be used, such as a Gas

Chromatography-Mass Spectrometer (GC-MS) or a Liquid Chromatography-Mass

Spectrometer (LC-MS). Electrospray ionization (ESI) or Electron Impact (EI) can be used as

the ionization source.

Data Acquisition:

Introduce the sample into the mass spectrometer.

Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

For tandem MS (MS/MS), select the molecular ion as the precursor ion and acquire the

product ion spectrum.
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Data Analysis: Analyze the resulting mass spectrum for the molecular ion peaks and

characteristic fragment ions.

Conclusion
This technical guide provides a comprehensive predicted spectroscopic profile of 5-
Bromodescyano Citalopram based on sound scientific principles and comparative analysis

with its parent compound, Citalopram. The detailed predicted data for NMR, IR, and MS, along

with the provided experimental protocols, are intended to serve as a valuable resource for

researchers and professionals in the pharmaceutical industry. The ability to accurately identify

and characterize this and other related substances is paramount for ensuring the safety and

efficacy of pharmaceutical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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